Cas no 2060057-65-8 (1-propyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

• Product Name: 1-propyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• CAS No: 2060057-65-8
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD30476528
• CID: 5163896
• PubChem ID: 122527001
• Update Time: 2025-07-18

1-propyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 1,3-dihydro-1-propyl-, 2,2-dioxide
• 1-propyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

• MDL： MFCD30476528
• Inchi： 1S/C9H12N2O2S/c1-2-7-11-9-6-4-3-5-8(9)10-14(11,12)13/h3-6,10H,2,7H2,1H3
• InChI Key： ACCYHBKWKOIYLF-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=CC=CC=C2NS1(=O)=O

Additional information on 1-propyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Introduction to 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione (CAS No. 2060057-65-8)

1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the benzothiadiazole class, which is well-known for its broad spectrum of biological activities. The presence of a propyl group and the specific arrangement of the benzothiadiazole core contribute to its distinctive chemical behavior and potential applications in medicinal chemistry.

The molecular structure of 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione consists of a fused ring system comprising a benzene ring connected to a thiadiazole ring. The thiadiazole moiety is particularly interesting because it contains sulfur and nitrogen atoms in its ring system, which can participate in various chemical interactions. These interactions make the compound a versatile scaffold for designing molecules with specific biological targets.

Recent research has highlighted the potential of benzothiadiazole derivatives as pharmacological agents. Specifically, studies have demonstrated that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The mechanism of action often involves the modulation of key biological pathways or the interaction with specific enzymes and receptors. In the case of 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione, its structural features suggest that it may interfere with processes critical to pathogenic organisms or cancer cells.

One of the most compelling aspects of 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione is its synthetic accessibility. The compound can be synthesized through well-established organic reactions involving the condensation of appropriate precursors. This synthetic route allows for modifications to be made at various positions within the molecule, enabling chemists to fine-tune its properties for specific applications. Such flexibility is highly valued in drug discovery programs where lead optimization is a crucial step.

The pharmacological profile of 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione has been explored in several preclinical studies. These investigations have revealed that the compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data suggest that it may have therapeutic potential in treating inflammatory diseases by modulating immune responses.

Another area of interest is the compound's interaction with biological targets at a molecular level. High-resolution crystal structures have been obtained for some benzothiadiazole derivatives bound to proteins or enzymes relevant to human health. These structures provide valuable insights into how 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione might bind to its targets and how this interaction leads to biological effects. Such knowledge is essential for designing more effective drugs with improved selectivity and reduced side effects.

In terms of drug development pipelines, 1-propyl-1,3-dihydro-2λ6,1,3-benzothiadiazole-2,2-dione represents an exciting candidate for further investigation. Its unique chemical structure and demonstrated biological activity make it a compelling scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and related derivatives from the benzothiadiazole family، its importance in pharmaceutical chemistry is likely to grow.

The future directions for studying 1-propyl-1，3-dihydro - 22λ6，13 -benzothiadiazole - 22，22 -dione include exploring its pharmacokinetic properties， such as solubility， bioavailability， and metabolic stability。 These factors are critical for determining whether a compound can progress from preclinical testing to clinical trials。 Additionally， investigating its potential toxicological profile will be essential for ensuring safety before human testing begins。

Collaborative efforts between academic researchers and industry scientists are expected to accelerate progress in this field。 By combining expertise in organic synthesis， medicinal chemistry， and computational biology， new insights into the therapeutic potential of benzothiadiazole derivatives like 22propyldihydropyridine - 22λ62 -benzthiathiala - 22 ，22 -dion will continue to emerge。